2-[2-(2-Ethyl-piperidin-1-YL)-ethoxy]-phenylamine

• IUPAC Name: 2-[2-(2-ethylpiperidin-1-yl)ethoxy]aniline
• InChI: InChI=1S/C15H24N2O/c1-2-13-7-5-6-10-17(13)11-12-18-15-9-4-3-8-14(15)16/h3-4,8-9,13H,2,5-7,10-12,16H2,1H3
• InChI Key: KFABZCWDLZSSLT-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1CCOC2=CC=CC=C2N
• Molecular Formula: C15H24N2O
• Molecular Weight: 248.36 g/mol
• CAS No.: 946768-06-5

Description

Molecular Structure Analysis

The molecular structure of “2-[2-(2-Ethyl-piperidin-1-YL)-ethoxy]-phenylamine” is C9H20N2. The molecular weight is 156.27. The structure of piperidine derivatives can be complex and is often elucidated using various spectroscopic techniques.

Chemical Reactions Analysis

Piperidine derivatives can undergo a range of chemical reactions. The stability of a piperidine-based protecting group (PIP) was evaluated under ortho-lithiation conditions and refluxing with concentrated hydrobromic acid. Deprotection of the PIP group was achieved through oxidation to N-oxides followed by Cope elimination or by mild Lewis acids.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a boiling point of 214.1±8.0 °C (Predicted), a density of 0.886±0.06 g/cm3 (Predicted), and a pKa of 10.21±0.10 (Predicted).

Mechanism of Action

Piperidine derivatives are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents. The mechanism of action of Piperine is still not totally clear.

Future Directions

Piperidines are pivotal cornerstones in the production of drugs. This review article sheds light on the most recent studies proving the importance of the piperidine nucleus in the field of drug discovery. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.